Cas no 176433-55-9 (6-chloro-5-hydroxy-3-Pyridinecarboxaldehyde)

6-Chloro-5-hydroxy-3-pyridinecarboxaldehyde is a versatile heterocyclic compound featuring a chloro and hydroxy substituent on a pyridine scaffold, along with an aldehyde functional group. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex pharmaceutical and agrochemical molecules. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxy) groups enhances its reactivity in nucleophilic and electrophilic substitution reactions. The aldehyde moiety further enables condensation and cyclization reactions, facilitating the synthesis of fused heterocycles. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its balanced polarity and functional group compatibility. High purity grades ensure consistent performance in research and industrial applications.

6-chloro-5-hydroxy-3-Pyridinecarboxaldehyde structure

176433-55-9 structure

Product Name:6-chloro-5-hydroxy-3-Pyridinecarboxaldehyde

CAS No:176433-55-9

MF:C₆H₄ClNO₂

MW:157.554460525513

CID:2116020

PubChem ID:19710682

Update Time:2025-10-17

6-chloro-5-hydroxy-3-Pyridinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-chloro-5-hydroxy-3-Pyridinecarboxaldehyde
- 6-chloro-5-hydroxypyridine-3-carbaldehyde
- 176433-55-9
- 6-CHLORO-5-HYDROXYNICOTINALDEHYDE
- AKOS006308327
- AB62785
- SCHEMBL8545176
- Inchi： 1S/C6H4ClNO2/c7-6-5(10)1-4(3-9)2-8-6/h1-3,10H
- InChI Key： JSIHSCCXRSXFOF-UHFFFAOYSA-N
- SMILES： ClC1=C(C=C(C=O)C=N1)O

Computed Properties

Exact Mass: 156.9930561Da
Monoisotopic Mass: 156.9930561Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 131
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 50.2Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029010415-250mg	6-Chloro-5-hydroxynicotinaldehyde	176433-55-9	95%	250mg	$1,048.60	2022-04-02
Alichem	A029010415-1g	6-Chloro-5-hydroxynicotinaldehyde	176433-55-9	95%	1g	$2,981.85	2022-04-02